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Compound of Interest

Compound Name: Alpha,Alpha-[UL-13C12]Trehalose

Cat. No.: B13863423

Get Quote

Executive Summary
Alpha,Alpha-[UL-13C12]Trehalose is a non-reducing disaccharide in which all twelve carbon

atoms are replaced by the stable isotope Carbon-13 (

).[1][2][3][4] Unlike natural abundance trehalose, this isotopologue serves as a high-fidelity
tracer in metabolic flux analysis (MFA) and a structural probe in solid-state NMR spectroscopy.
[1] Its unique

-1,1-glycosidic linkage confers exceptional chemical stability and resistance to acid hydrolysis,
making it a critical standard for studying cellular stress responses, anhydrobiosis (desiccation
tolerance), and protein stabilization mechanisms in biopharmaceutical formulations.

This guide provides a rigorous analysis of its molecular architecture, enzymatic synthesis, and

application protocols, designed to serve as a self-validating reference for the laboratory.

Molecular Architecture & Isotopic Physics[4][6]
Structural Identity
The core structure consists of two D-glucopyranose rings joined by an
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-1,1-glycosidic bond.[1][4][5] This "head-to-head" linkage eliminates the reducing hemiacetal
group, rendering the molecule chemically inert to Maillard reactions and reducing agents.[1]

In the [UL-13C12] variant (Uniformly Labeled), every carbon position (

through

on both rings) is enriched with

(>99 atom %).

Key Structural Parameters:

Property Value / Description

Chemical Formula

Molecular Weight ~354.21 g/mol (vs. 342.30 g/mol for natural)

Mass Shift +12 Da (M+12 isotopologue)

Glycosidic Linkage

O-

-D-glucopyranosyl-(1

1)-

-D-glucopyranoside

Isotopic Purity
99%

enrichment

Solubility
High in water (~68.9 g/100g at 20°C); Low in

ethanol

Crystal Form Typically Dihydrate (orthorhombic) or Anhydrous

NMR Spectral Characteristics
The uniform labeling introduces extensive scalar coupling (
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) between adjacent carbons. Unlike natural abundance

NMR (singlets), the [UL-13C12] variant displays complex multiplet patterns.

Chemical Shifts (Typical in

):

Anomeric Carbons (

): ~94.0 ppm (Doublet of doublets due to

and glycosidic coupling).

Ring Carbons (

): 70.0 – 74.0 ppm region.[1]

Hydroxymethyl Carbons (

): ~61.5 ppm.

Utility: The

coupling across the glycosidic bond is a sensitive probe for conformation, used to determine
the dihedral angles (

) in solution and solid states.

Biosynthesis & Production Protocols
Chemical synthesis of [UL-13C12]Trehalose is inefficient due to stereochemical challenges.

The industry standard is Enzymatic Biosynthesis using

-labeled precursors.[1]

Enzymatic Synthesis Workflow
The preferred route utilizes Trehalose Synthase (TreT) or the TPS/TPP pathway utilizing [UL-

13C6]Glucose as the primary feedstock.

Diagram 1: Enzymatic Synthesis Logic
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Caption: Enzymatic cascade for synthesizing [UL-13C12]Trehalose from labeled glucose

precursors.

Production Protocol (Bench Scale)
Objective: Produce mg-scale [UL-13C12]Trehalose for NMR.

Reaction Mix: Combine 50 mM [UL-13C6]Glucose, 10 mM ATP, 10 mM UTP, and 5 mM

in 50 mM Tris-HCl (pH 7.5).

Enzyme Addition: Add Hexokinase, UDP-Glucose Pyrophosphorylase, TPS, and TPP

(recombinant E. coli or yeast origin).

Incubation: 37°C for 4-6 hours. Monitor consumption of UDP-Glucose via HPLC.

Purification (Critical):

Heat inactivation (95°C, 5 min).

Anion Exchange Chromatography: Remove phosphorylated intermediates (G6P, T6P,

nucleotides). Trehalose elutes in the void volume (neutral).

Polishing: Activated charcoal filtration to remove trace nucleotides.[1]

Validation: Check mass by LC-MS (Target

: 365.21 for

).
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Analytical Characterization & Self-Validation
To ensure scientific integrity, every batch must be validated. The "Self-Validating" system relies

on the fixed mass shift and coupling constants.[1]

Mass Spectrometry (MS) Validation
Method: ESI-MS (Positive Mode).[1]

Expectation:

Natural Trehalose

[UL-13C12]Trehalose

Purity Check: Absence of M+0 (365) or M+6 (371) peaks confirms >99% isotopic enrichment

and successful dual-glucose incorporation.

NMR Validation (J-Coupling)
In a 1D

NMR spectrum without proton decoupling:

The

signal will appear as a doublet (or doublet of doublets) due to

(~170 Hz) and

(~45 Hz).

Validation Step: If the spectrum shows singlets, the material is not uniformly labeled or the

decoupling was applied (use coupled spectra to prove the "UL" status).

Applications in Research
Metabolic Flux Analysis (13C-MFA)
[UL-13C12]Trehalose is used to trace carbohydrate storage dynamics in yeast (S. cerevisiae)

and Mycobacteria.
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Diagram 2: 13C-MFA Workflow
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Caption: Workflow for determining metabolic flux using 13C-labeled trehalose as a tracer.

Protocol Insight: When using Trehalose as a tracer, ensure the organism expresses a trehalose

transporter (e.g., AGT1 in yeast). If not, the tracer will remain extracellular.

Solid-State NMR & Cryopreservation
Trehalose forms a glassy matrix that stabilizes proteins during freeze-drying.[1]
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Experiment: Mix [UL-13C12]Trehalose with a protein (e.g., Lysozyme).

Measurement:

Spin Diffusion NMR.

Mechanism: The labeled trehalose allows measurement of intermolecular distances between

the sugar matrix and the protein surface, confirming the "Water Replacement Hypothesis."

Handling & Stability
Storage & Hygroscopicity
Trehalose dihydrate is stable, but the anhydrous form is highly hygroscopic.

Storage: -20°C is recommended for long-term isotope stability, though chemically stable at

RT.[1] Keep desiccated.

Handling: Weigh quickly in a low-humidity environment to prevent water uptake from altering

the calculated mass-to-concentration ratio.

Solubilization Protocol
Solvent: Use

(for NMR) or LC-MS grade water.[1]

Concentration: Up to 100 mg/mL is easily achievable.[1]

Sterilization: Filter sterilize (0.22

PVDF). Do not autoclave if high precision concentration is required, as slight hydrolysis or
caramelization (though rare for non-reducing sugars) can occur at extreme
temperatures/pressures over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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